![molecular formula C17H14ClNOS B2765247 3-(4-Chlorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}isoxazole CAS No. 478048-80-5](/img/structure/B2765247.png)
3-(4-Chlorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}isoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Chlorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}isoxazole is a chemical compound with the molecular formula C17H14ClNOS . It is a complex organic compound that contains an isoxazole ring, which is a five-membered heterocyclic moiety .
Synthesis Analysis
The synthesis of isoxazoles, including this compound, often involves metal-free synthetic routes . These methods are eco-friendly and avoid the drawbacks associated with metal-catalyzed reactions, such as high costs, low abundance, toxicity, significant generation of waste, and difficulty in separating the metals from the reaction mixtures . A comprehensive overview of these synthetic routes can be found in the literature .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered isoxazole ring attached to a 4-chlorophenyl group and a 4-methylphenylsulfanyl group . The exact structure can be determined using X-ray diffraction analysis .Chemical Reactions Analysis
Isoxazoles, including this compound, can undergo a variety of chemical reactions . These reactions often involve the use of catalysts and can result in the formation of various substituted isoxazoles . The specific reactions that this compound can undergo would depend on the reaction conditions and the presence of other reactants .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C17H14ClNOS), molecular weight, melting point, boiling point, and density . More detailed information about these properties can be obtained from chemical databases .Scientific Research Applications
Docking Studies and Structural Analysis
Isoxazole derivatives have been the subject of docking studies to understand their orientation and interaction within the active sites of enzymes such as the cyclooxygenase-2 enzyme. These studies aim to compare the bioassay studies as COX-2 inhibitors, providing valuable insights into the development of therapeutic agents (Al-Hourani et al., 2015).
Synthesis and Characterization of Derivatives
Research on isoxazole derivatives also includes the synthesis and characterization of compounds with potential antimicrobial properties. For instance, the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole demonstrated moderate antimicrobial activity, indicating the potential for these compounds in developing new antimicrobial agents (Sah et al., 2014).
Antiviral Activity
Isoxazole sulfonamides, derived from 4-chlorobenzoic acid, have been synthesized and shown to possess certain anti-tobacco mosaic virus activities. This suggests the potential for isoxazole derivatives in antiviral research (Chen et al., 2010).
Molecular Docking and Cytotoxicity Studies
N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides have been recognized for their potential as antibacterial agents against both gram-negative and gram-positive bacteria. Molecular docking studies have correlated these activities with bioactivity data, highlighting the utility of isoxazole derivatives in antibacterial research (Siddiqui et al., 2014).
Synthesis and Functional Application
The synthesis of functional isoxazole derivatives, including reactions with substituted phenols and various thiolates, showcases the versatility of isoxazole compounds in synthesizing materials with potential applications in medicinal chemistry and materials science (Potkin et al., 2015).
Properties
IUPAC Name |
3-(4-chlorophenyl)-5-[(4-methylphenyl)sulfanylmethyl]-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClNOS/c1-12-2-8-16(9-3-12)21-11-15-10-17(19-20-15)13-4-6-14(18)7-5-13/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYDCTQAKUDECSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC2=CC(=NO2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.